Cas no 88798-74-7 (Eckol)

• Product Name: Eckol
• CAS No: 88798-74-7
• MF: C₁₈H₁₂O₉
• MW: 372.282485961914
• CID: 726561
• PubChem ID: 145937
• Update Time: 2024-03-01

Eckol Chemical and Physical Properties

Names and Identifiers

• Dibenzo[b,e][1,4]dioxin-1,3,6,8-tetrol,4-(3,5-dihydroxyphenoxy)-
• 4-(3,5-dihydroxyphenoxy)dibenzo-p-dioxin-1,3,6,8-tetrol
• Eckol
• 4-(3,5-Dihydroxyphenoxy)dibenzo[b,e][1,4]dioxin-1,3,6,8-tetrol (ACI)
• 4-(3,5-Dihydroxyphenoxy)dibenzo[b,e][1,4]dioxine-1,3,6,8-tetraol
• HY-114203
• 88798-74-7
• Dibenzo(b,e)(1,4)-dioxin-1,3,6,8-tetrol, 4-(3,5-dihydroxyphenoxy)-
• DIBENZO(B,E)(1,4)DIOXIN-1,3,6,8-TETROL, 4-(3,5-DIHYDROXYPHENOXY)-
• DTXSID40237333
• UNII-4A5E8354UB
• Dibenzo[b,e][1,4]dioxin-1,3,6,8-tetrol, 4-(3,5-dihydroxyphenoxy)-
• 4-(3,5-DIHYDROXYPHENOXY)DIBENZO(B,E)(1,4)DIOXIN-1,3,6,8-TETROL
• 4-(3,5-dihydroxyphenoxy)-dibenzo(b,e)(1,4)dioxin-1,3,6,8-tetrol
• CHEBI:65819
• AKOS040745766
• 4A5E8354UB
• CS-0079519
• 1-(3,5-Dihydroxyphenoxy)-2,4,7,9-tetrahydroxydibenzo-1,4-dioxin
• SCHEMBL2562621
• Q5332934
• CHEMBL471187
• 4-(3,5-dihydroxyphenoxy)oxanthrene-1,3,6,8-tetrol
• BDBM50259982

• Inchi： 1S/C18H12O9/c19-7-1-8(20)3-10(2-7)25-16-12(23)6-13(24)17-18(16)27-15-11(22)4-9(21)5-14(15)26-17/h1-6,19-24H
• InChI Key： PCZZRBGISTUIOA-UHFFFAOYSA-N
• SMILES： OC1C=C(OC2C3=C(OC4C(O3)=C(O)C=C(O)C=4)C(O)=CC=2O)C=C(O)C=1

Computed Properties

• Exact Mass: 372.04813196g/mol
• Monoisotopic Mass: 372.04813196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 149Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Tannins Tannins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Tannins